Cas no 782503-47-3 (Benzenenonadecanoicacid)

Benzenenonadecanoicacid structure
Benzenenonadecanoicacid structure
Product Name:Benzenenonadecanoicacid
CAS No:782503-47-3
MF:C25H42O2
MW:374.599788188934
CID:554042
PubChem ID:2737147
Update Time:2025-07-09

Benzenenonadecanoicacid Chemical and Physical Properties

Names and Identifiers

    • Benzenenonadecanoicacid
    • 19-PHENYL-NONADECANECARBOXYLIC ACID
    • 19-PHENYLNONADECANOIC ACID
    • 20-phenylicosanoic acid
    • LMFA01140070
    • MFCD00040784
    • 782503-47-3
    • CHEBI:187010
    • 19-phenyl-nonadecanoic acid
    • SCHEMBL2554345
    • 19-PHENYLNONADECANECARBOXYLIC ACID
    • 19-phenyl nonadecanoic acid
    • MDL: MFCD00040784
    • Inchi: 1S/C25H42O2/c26-25(27)23-19-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16-20-24-21-17-15-18-22-24/h15,17-18,21-22H,1-14,16,19-20,23H2,(H,26,27)
    • InChI Key: CZXWTZXPCXQSPH-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCCCCCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 374.318
  • Monoisotopic Mass: 374.318
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 19
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 37.3Ų

Benzenenonadecanoicacid Pricemore >>

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